Cas no 1855891-52-9 (1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-3-carboxylic acid)

• Product Name: 1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-3-carboxylic acid
• CAS No: 1855891-52-9
• MF: C₉H₉N₅O₄
• MW: 251.198860883713
• CID: 5192025
• Update Time: 2025-05-21

1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-3-carboxylic acid
• [1,3'-Bi-1H-pyrazole]-3-carboxylic acid, 1'-ethyl-4'-nitro-

• Inchi： 1S/C9H9N5O4/c1-2-12-5-7(14(17)18)8(11-12)13-4-3-6(10-13)9(15)16/h3-5H,2H2,1H3,(H,15,16)
• InChI Key： QTCVGJDRQZCHFP-UHFFFAOYSA-N
• SMILES： N1(C2C([N+]([O-])=O)=CN(CC)N=2)C=CC(C(O)=O)=N1

Additional information on 1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-3-carboxylic acid

1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-3-carboxylic acid (CAS No. 1855891-52-9): A Comprehensive Overview

1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-3-carboxylic acid (CAS No. 1855891-52-9) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of bipyrazoles, which are known for their diverse applications in pharmaceutical and chemical research.

The molecular structure of 1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-3-carboxylic acid features a central bipyrazole core with an ethyl group and a nitro group substituent. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable candidate for various research applications. Recent studies have highlighted its potential as a lead compound in the development of new therapeutic agents.

In terms of synthesis, 1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-3-carboxylic acid can be prepared through a series of well-defined chemical reactions. One common approach involves the coupling of 4-nitro-pyrazole with an appropriate ethyl-substituted pyrazole derivative, followed by carboxylation to form the final product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physicochemical properties of 1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-3-carboxylic acid have been extensively characterized. It is a solid at room temperature with a melting point ranging from 200 to 205°C. The compound is moderately soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. These properties are crucial for its handling and application in various experimental settings.

In the realm of biological activity, 1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-3-carboxylic acid has shown promising results in several preclinical studies. Research has demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in the inflammatory response. Additionally, preliminary data suggest that this compound may have antitumor properties, particularly against certain types of cancer cells. These findings have sparked interest in further exploring its therapeutic potential.

Mechanistically, the biological effects of 1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-3-carboxylic acid are attributed to its interaction with specific cellular targets. For instance, it has been shown to modulate the activity of cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins involved in inflammation. Furthermore, studies have indicated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways.

To further validate these findings, ongoing clinical trials are being conducted to assess the safety and efficacy of 1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-3-carboxylic acid in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects, paving the way for more advanced clinical studies.

Beyond its therapeutic applications, 1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-3-carboxylic acid has also found use as a research tool in academic and industrial laboratories. Its unique structural features make it an ideal candidate for studying enzyme inhibition and cellular signaling pathways. Additionally, it serves as a valuable intermediate in the synthesis of more complex molecules with potential pharmaceutical applications.

In conclusion, 1'-ethyl-4'-nitro-1'H-1,3'-bipyrazole-3-carboxylic acid (CAS No. 1855891-52-9) represents a promising compound with a wide range of potential applications in both research and medicine. Its unique chemical structure and biological activities make it an exciting area of focus for future investigations. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.